Cas no 159305-16-5 (6-Fluoro-3-methyl-1H-indazole)

• Product Name: 6-Fluoro-3-methyl-1H-indazole
• CAS No: 159305-16-5
• MF: C₈H₇FN₂
• MW: 150.152984857559
• MDL: MFCD08692363
• CID: 109167
• PubChem ID: 10654383
• Update Time: 2025-04-18

6-Fluoro-3-methyl-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 6-Fluoro-3-methyl-1H-indazole
• 1H-Indazole,6-fluoro-3-methyl-
• 6-Fluoro-3-methyl (1H)indazole
• 6-FLUORO-3-METHYLINDAZOLE
• HMS1646M01
• MB06514
• PubChem20302
• SureCN8212257
• 1H-Indazole,6-fluoro-3-methyl-(9CI)
• 1H-INDAZOLE, 6-FLUORO-3-METHYL-
• SY118899
• JTHZUSWLNCPZLX-UHFFFAOYSA-N
• CS-0183583
• I11286
• 1145778-56-8
• AKOS024124854
• SCHEMBL8212257
• AKOS006291763
• 6-fluoro-3-methyl-2H-indazole
• DTXSID10442977
• AMY9897
• KS-9853
• FT-0729054
• 159305-16-5
• stearylacrylate
• J-518720
• MFCD08692363
• DB-415059
• DB-064274

• MDL： MFCD08692363
• Inchi： 1S/C8H7FN2/c1-5-7-3-2-6(9)4-8(7)11-10-5/h2-4H,1H3,(H,10,11)
• InChI Key： JTHZUSWLNCPZLX-UHFFFAOYSA-N
• SMILES： FC1C=CC2C(C=1)=NNC=2C

Computed Properties

• Exact Mass: 150.05941
• Monoisotopic Mass: 150.05932639g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• Density: 1.299±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 285.3±20.0 ºC (760 Torr),
• Flash Point: 126.3±21.8 ºC,
• Solubility: Very slightly soluble (0.42 g/l) (25 º C),
• PSA: 28.68

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles